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Compound of Interest

Compound Name: 2-Methylaziridine

cat. No.: B133172

Technical Support Center: 2-Methylaziridine

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Methylaziridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Methylaziridine?

Al: 2-Methylaziridine is a highly hazardous substance. It is extremely flammable, and its
vapors can form explosive mixtures with air.[1] It is very toxic if inhaled, swallowed, or in
contact with skin.[2][3] The substance is corrosive and can cause severe skin burns and
serious eye damage.[2] Furthermore, it is classified as a carcinogen and may cause cancer.[4]
[2][3] It is also toxic to aquatic life with long-lasting effects.[2][3]

Q2: What personal protective equipment (PPE) is required when handling 2-Methylaziridine?

A2: When handling 2-Methylaziridine, it is crucial to wear appropriate personal protective
equipment. This includes:

» Respiratory Protection: A self-contained breathing apparatus or a full-face respirator with an
appropriate cartridge is necessary, especially when working outside of a fume hood or in
case of a spill.[2]

e Hand Protection: Wear chemically resistant gloves.
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o Eye and Face Protection: Use a face shield and chemical safety goggles.[5]

o Skin and Body Protection: Flame-retardant and antistatic protective clothing is required. A lab
coat, long pants, and closed-toe shoes are mandatory. For larger quantities or in case of a
spill, full-body protective clothing may be necessary.[2]

Q3: How should 2-Methylaziridine be stored?

A3: 2-Methylaziridine must be stored in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[2] It should be kept in a tightly closed, original container. Store it in a
designated flame-proof area.[2] It is incompatible with acids, oxidizing agents, isocyanates,
halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[1] Contact
with acids can cause violent polymerization, which may be explosive.[1] It should always be
stored over solid alkali to prevent polymerization.[1]

Q4: What should | do in case of a 2-Methylaziridine spill?

A4: In the event of a spill, evacuate the area immediately.[2] Eliminate all ignition sources.[2]
For small spills, absorb the material with an inert absorbent such as sand, earth, or vermiculite.
[2] Use non-sparking tools for cleanup.[2] For large spills, it may be necessary to dike the area
to contain the spill.[1] In all cases, wear appropriate PPE, including respiratory protection.[2]

Q5: What are the first-aid procedures for exposure to 2-Methylaziridine?
A5:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1][4]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Troubleshooting Guide

Problem: My reaction involving 2-Methylaziridine is showing an unexpected exotherm (release
of heat).

Possible Cause: Uncontrolled or violent polymerization may be occurring. This can be initiated
by contact with acids or acid fumes.[1]

Solution:
o Immediately cool the reaction vessel using an ice bath.

« If the reaction is scalable, consider adding a polymerization inhibitor if compatible with your
reaction chemistry.

e Ensure all glassware and reagents are free from acidic contaminants.
» Always store 2-Methylaziridine over solid alkali to prevent polymerization.[1]
Problem: | observe discoloration or precipitate formation in my stored 2-Methylaziridine.

Possible Cause: The material may be undergoing degradation or polymerization. This can be
caused by exposure to air, light, or incompatible materials.

Solution:
» Do not use the material if its integrity is questionable.
o Dispose of the material according to your institution's hazardous waste disposal procedures.

o Ensure that 2-Methylaziridine is stored under an inert atmosphere (e.g., nitrogen or argon)
and in a light-resistant container.[1]

Quantitative Data Summary
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Property Value

CAS Number 75-55-8[5]

Molecular Formula C3H7NI[7]

Molecular Weight 57.09 g/mol

Boiling Point 66 °C[7]

Melting Point -65 °C[7]

Flash Point -18 °C (closed cup)

Density 0.8039-0.807 g/cms at 25 °C[4]

Vapor Pressure

139.661 mmHg at 20 °C[2]

Lower Explosive Limit

1.32%][2]

Upper Explosive Limit

15.58%[2]

Experimental Protocols

Protocol 1: Safe Dispensing of 2-Methylaziridine

e Preparation:

[e]

o

flame-retardant lab coat.

o

o

e Procedure:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE: chemical-resistant gloves, safety goggles, face shield, and a

Have spill cleanup materials (inert absorbent, non-sparking tools) readily available.

Prepare a labeled, clean, and dry receiving flask.

o Place the 2-Methylaziridine container and the receiving flask inside the chemical fume

hood.
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o Ground and bond the container and receiving equipment to prevent static discharge.
o Slowly and carefully open the 2-Methylaziridine container.

o Using a clean, dry syringe or a cannula, transfer the desired amount of 2-Methylaziridine
to the receiving flask. Avoid splashing.

o Securely close the 2-Methylaziridine container.
o Wipe down any minor drips or spills within the fume hood with an inert absorbent material.
e Post-Dispensing:

o Properly dispose of any contaminated materials (e.g., syringe, absorbent) in a designated
hazardous waste container.

o Wash hands thoroughly with soap and water after handling.

Visualizations
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Diagram 1: Safe Handling Workflow for 2-Methylaziridine

Click to download full resolution via product page

Caption: Diagram 1: A logical workflow for the safe handling of 2-Methylaziridine.
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Exposure Occurs

Remove Contaminated Clothing Do NOT Induce Vomiting

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min)

Seek Immediate Medical Attention

Diagram 2: Emergency Response for 2-Methylaziridine Exposure

Click to download full resolution via product page

Caption: Diagram 2: A flowchart outlining the immediate first-aid steps for different exposure
routes to 2-Methylaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylaziridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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